Ethyl 3-hydroxy-3-(1-trityl-1h-imidazol-4-yl)propanoate
Cat. No. B1646843
M. Wt: 426.5 g/mol
InChI Key: XLGTVLIKWZHJHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08093403B2
Procedure details
Under argon atmosphere, 8.3 mL (4.43 mmol, 1.5 equivalent) of the solution of ethyl bromozincacetate in 2-methyltetrahydrofuran obtained in Example 67 was added dropwise to a solution of 1 g (2.96 mmol) of 1-trityl-1H-imidazol-4-carbaldehyde in 10 mL of THF at 5˜8° C. The mixture was stirred at 3˜6° C. for 2 hours and 20 minutes. The mixture was stirred at 20˜25° C. for 1 hour and 15 minutes. 10 mL of 1N hydrochloric acid was added dropwise at 20° C. or lower, followed by dilution with 15 mL of ethyl acetate. Then, the layers were separated. The organic layer was washed successively with 5 mL (×2) of 1N hydrochloric acid, 5 mL of water, 5 mL (×2) of an aqueous saturated sodium bicarbonate solution, and 5 mL (×2) of an aqueous saturated sodium chloride solution. After washing, the organic layer was dried with anhydrous magnesium sulfate. After concentration under reduced pressure, recrystallization with 5 mL of IPE afforded 1.04 g of the desired product (yield 83%).
[Compound]
Name
solution
Quantity
8.3 mL
Type
reactant
Reaction Step One
Name
Yield
83%
Identifiers
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REACTION_CXSMILES
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[C:1]([N:20]1[CH:24]=[C:23]([CH:25]=[O:26])[N:22]=[CH:21]1)([C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1)([C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.Cl.[C:28]([O:31][CH2:32][CH3:33])(=[O:30])[CH3:29]>CC1CCCO1.C1COCC1>[OH:26][CH:25]([C:23]1[N:22]=[CH:21][N:20]([C:1]([C:14]2[CH:15]=[CH:16][CH:17]=[CH:18][CH:19]=2)([C:8]2[CH:9]=[CH:10][CH:11]=[CH:12][CH:13]=2)[C:2]2[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=2)[CH:24]=1)[CH2:29][C:28]([O:31][CH2:32][CH3:33])=[O:30]
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Inputs
Step One
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solution
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Quantity
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8.3 mL
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reactant
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Smiles
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(C1=CC=CC=C1)(C1=CC=CC=C1)N1C=NC(=C1)C=O
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC1OCCC1
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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15 mL
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 3˜6° C. for 2 hours and 20 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at 20˜25° C. for 1 hour and 15 minutes
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Duration
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15 min
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CUSTOM
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Type
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CUSTOM
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Details
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Then, the layers were separated
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WASH
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Type
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WASH
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Details
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The organic layer was washed successively with 5 mL (×2) of 1N hydrochloric acid, 5 mL of water, 5 mL (×2) of an aqueous saturated sodium bicarbonate solution, and 5 mL (×2) of an aqueous saturated sodium chloride solution
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WASH
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Type
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WASH
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Details
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After washing
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the organic layer was dried with anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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After concentration
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CUSTOM
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Type
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CUSTOM
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Details
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under reduced pressure, recrystallization with 5 mL of IPE
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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Type
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product
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Smiles
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OC(CC(=O)OCC)C=1N=CN(C1)C(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 1.04 g | |
| YIELD: PERCENTYIELD | 83% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
